Cas no 2228313-03-7 (3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228313-03-7
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 6042600
• PubChem ID: 165843432
• Update Time: 2025-05-26

3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1736722
• 2228313-03-7

• Inchi： 1S/C8H12N2O4/c1-10-6(7(11)12)4-5(9-10)8(13-2)14-3/h4,8H,1-3H3,(H,11,12)
• InChI Key： ZVAPNAVUGDYSNA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)O)N(C)N=1)OC

Computed Properties

• Exact Mass: 200.07970687g/mol
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.6Ų

Additional information on 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 2228313-03-7)

3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228313-03-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a pyrazole core, which is a prominent scaffold in drug design, coupled with functional groups that enhance its reactivity and biological relevance.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is renowned for its broad spectrum of biological activities. Pyrazole derivatives have been extensively explored in the development of antiviral, anti-inflammatory, and anticancer agents. The presence of a dimethoxymethyl group at the 3-position and a methyl group at the 1-position further modulates the electronic properties and steric environment of the molecule, making it a valuable intermediate for synthesizing more complex pharmacophores.

The carboxylic acid functionality at the 5-position of the pyrazole ring introduces an acidic character, enabling various chemical transformations such as esterification, amidation, and coupling reactions. These modifications are crucial for tailoring the compound's solubility, metabolic stability, and target interactions. The dimethoxymethyl substituent, in particular, can serve as a protecting group or a reactive handle for further derivatization, depending on the synthetic strategy employed.

In recent years, 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid has been investigated in several cutting-edge research projects aimed at discovering novel therapeutic agents. One notable area of interest is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the pyrazole scaffold with appropriate substituents, researchers have synthesized analogs that exhibit potent inhibitory activity against specific kinases.

Another emerging application of this compound is in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new classes of antimicrobial compounds. Pyrazole derivatives have shown promise in this context due to their ability to disrupt bacterial cell wall synthesis and other vital processes. The unique combination of functional groups in 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid makes it an ideal candidate for generating structurally diverse libraries of antimicrobial candidates through combinatorial chemistry approaches.

The synthetic utility of this compound extends beyond pharmaceutical applications. It serves as a versatile building block in organic synthesis, enabling the construction of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in modern drug discovery pipelines, allowing chemists to rapidly assemble intricate molecular architectures with high precision.

Recent advancements in computational chemistry have further enhanced the appeal of 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a starting material. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of next-generation drugs. By integrating experimental data with computational predictions, researchers can optimize the compound's pharmacokinetic properties and target specificity.

The environmental impact of pharmaceutical research also influences the development strategies for compounds like 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid. Green chemistry principles are being increasingly adopted to minimize waste and reduce hazardous byproducts during synthesis. Techniques such as flow chemistry and solvent-free reactions are being explored to improve efficiency and sustainability. These innovations align with global efforts to promote responsible chemical manufacturing practices.

In conclusion, 3-(dimethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 2228313-03-7) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of functional groups and synthetic versatility positions it as a valuable asset in both academic research and industrial applications. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.